Cas no 191725-48-1 (5-(pyridin-4-yl)pent-4-yn-1-ol)

• Product Name: 5-(pyridin-4-yl)pent-4-yn-1-ol
• CAS No: 191725-48-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5044836
• Update Time: 2025-05-24

5-(pyridin-4-yl)pent-4-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-1-ol, 5-(4-pyridinyl)-
• 5-(Pyridin-4-yl)pent-4-yn-1-ol
• 5-(pyridin-4-yl)pent-4-yn-1-ol

• Inchi： 1S/C10H11NO/c12-9-3-1-2-4-10-5-7-11-8-6-10/h5-8,12H,1,3,9H2
• InChI Key： MLQFLMONQBRNFD-UHFFFAOYSA-N
• SMILES： C(O)CCC#CC1C=CN=CC=1

Additional information on 5-(pyridin-4-yl)pent-4-yn-1-ol

Exploring the Properties and Applications of 5-(Pyridin-4-yl)pent-4-yn-1-ol (CAS No. 191725-48-1)

5-(Pyridin-4-yl)pent-4-yn-1-ol, also known by its CAS number 191725-48, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a pyridine ring and an alkyne group, exhibits remarkable properties that make it a valuable tool in various research and industrial applications.

The molecular structure of 5-(Pyridin-4-y)pentanone is characterized by a pyridine ring at the fourth position, which introduces aromatic stability and potential for conjugation. The presence of the alkyne group at the fourth position of the pentanol chain adds another layer of complexity, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

One of the most intriguing aspects of 5-(Pyridin-yl)pentanone is its ability to undergo various types of cycloaddition reactions. For instance, researchers have demonstrated that this compound can engage in [2+3] cycloadditions with dienophiles, leading to the formation of six-membered rings with excellent stereochemical control. This property has been exploited in the development of novel pharmaceutical agents and functional polymers.

In terms of physical properties, 5-(Pyridin-yl)pentanone exhibits a melting point of approximately 60°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly suitable for use in solution-based chemical reactions. Recent advancements in analytical techniques have allowed for precise determination of its spectroscopic properties, including UV-vis and NMR spectra, further enhancing our understanding of its electronic structure.

The synthesis of 5-(Pyridin-yl)pentanone has been optimized through various routes, with one popular method involving the alkylation of pyridine derivatives followed by hydrolysis to introduce the hydroxyl group. This approach ensures high yields and excellent purity, making it amenable for large-scale production if required.

In terms of applications, 5-(Pyridin-yl)pentanone has found utility in several areas:

• Materials Science: This compound serves as a precursor for the synthesis of advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to coordinate with metal ions makes it ideal for constructing porous materials with tailored properties.
• Pharmaceuticals: Ongoing research is exploring its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer and inflammation.
• Catalysis: The alkyne group in this compound can act as a directing unit for catalytic processes, enabling efficient transformations under mild conditions.

The latest research on 5-(Pyridin-yl)pentanone has focused on its role in green chemistry initiatives. Scientists have reported its use as an eco-friendly alternative to traditional reagents in organic synthesis, reducing waste generation and improving process efficiency.

In conclusion, 5-(Pyridin-yl)pentanone (CAS No. 191725-) is a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with its versatile reactivity, positions it as an essential component in modern chemical research and industrial applications.